Cas no 1234014-34-6 (6-bromo-N4-methylpyridine-3,4-diamine)

6-bromo-N4-methylpyridine-3,4-diamine structure
1234014-34-6 structure
Product Name:6-bromo-N4-methylpyridine-3,4-diamine
CAS No:1234014-34-6
MF:C6H8BrN3
MW:202.051819801331
CID:2136073
Update Time:2023-11-19

6-bromo-N4-methylpyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-N4-methylpyridine-3,4-diamine
    • MNAFCHNZEMIAPI-UHFFFAOYSA-N
    • 3,4-Pyridinediamine,6-bromo-N4-methyl-
    • 3,4-Pyridinediamine, 6-bromo-N4-methyl-
    • CID 86661976
    • 6-Bromo-N4-methyl-pyridine-3,4-diamine
    • Inchi: 1S/C6H8BrN3/c1-9-5-2-6(7)10-3-4(5)8/h2-3H,8H2,1H3,(H,9,10)
    • InChI Key: MNAFCHNZEMIAPI-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C=N1)N)NC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 109
  • Topological Polar Surface Area: 50.9

Experimental Properties

  • Density: 1.675±0.06 g/cm3(Predicted)
  • Boiling Point: 351.5±42.0 °C(Predicted)
  • pka: 6.04±0.18(Predicted)
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